Cas no 1518611-97-6 (Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate)
Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate Chemical and Physical Properties
Names and Identifiers
-
- AKOS019142484
- EN300-6510640
- methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate
- 1518611-97-6
- Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate
-
- Inchi: 1S/C12H18N2O2S/c1-12(5-3-4-6-12)14-11-13-9(8-17-11)7-10(15)16-2/h8H,3-7H2,1-2H3,(H,13,14)
- InChI Key: RAVXBWSGHRJGIL-UHFFFAOYSA-N
- SMILES: S1C=C(CC(=O)OC)N=C1NC1(C)CCCC1
Computed Properties
- Exact Mass: 254.10889899g/mol
- Monoisotopic Mass: 254.10889899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 79.5Ų
Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6510640-0.05g |
methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate |
1518611-97-6 | 95.0% | 0.05g |
$768.0 | 2025-03-14 | |
| Enamine | EN300-6510640-0.1g |
methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate |
1518611-97-6 | 95.0% | 0.1g |
$804.0 | 2025-03-14 | |
| Enamine | EN300-6510640-0.25g |
methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate |
1518611-97-6 | 95.0% | 0.25g |
$840.0 | 2025-03-14 | |
| Enamine | EN300-6510640-0.5g |
methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate |
1518611-97-6 | 95.0% | 0.5g |
$877.0 | 2025-03-14 | |
| Enamine | EN300-6510640-1.0g |
methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate |
1518611-97-6 | 95.0% | 1.0g |
$914.0 | 2025-03-14 | |
| Enamine | EN300-6510640-2.5g |
methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate |
1518611-97-6 | 95.0% | 2.5g |
$1791.0 | 2025-03-14 | |
| Enamine | EN300-6510640-5.0g |
methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate |
1518611-97-6 | 95.0% | 5.0g |
$2650.0 | 2025-03-14 | |
| Enamine | EN300-6510640-10.0g |
methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate |
1518611-97-6 | 95.0% | 10.0g |
$3929.0 | 2025-03-14 |
Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate
Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate (CAS No. 1518611-97-6): A Comprehensive Overview
Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate, identified by its CAS number 1518611-97-6, is a compound of significant interest in the field of pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, featuring a complex molecular structure that includes a thiazole ring and an acetic acid ester moiety. The presence of a 1-methylcyclopentylamino group adds to its structural complexity, making it a promising candidate for further investigation in various biological and chemical applications.
The< strong>Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate molecule has garnered attention due to its potential pharmacological properties. The thiazole core is a well-known scaffold in medicinal chemistry, often incorporated into drugs due to its ability to interact with biological targets effectively. Recent studies have highlighted the importance of thiazole derivatives in the development of antimicrobial, anti-inflammatory, and anticancer agents. The specific arrangement of atoms in this compound suggests possible interactions with enzymes and receptors, which could be exploited for therapeutic purposes.
One of the key features of this compound is its structural versatility. The combination of the 1-methylcyclopentylamino group and the thiazole ring allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. This flexibility is particularly valuable in drug design, where subtle changes in molecular structure can significantly alter biological activity. The ester group at the terminal position also provides a site for further functionalization, opening up possibilities for derivatization into more complex molecules.
In recent years, there has been growing interest in exploring novel derivatives of thiazole as potential therapeutic agents. Studies have shown that modifications at the 4-position of the thiazole ring can significantly influence its pharmacological profile. The presence of an amino group at this position enhances the compound's ability to form hydrogen bonds with biological targets, potentially increasing its binding affinity and efficacy. This observation has spurred further research into optimizing the structure of compounds like Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate for improved pharmacological activity.
The< strong>Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate molecule also exhibits interesting chemical properties that make it suitable for various synthetic applications. Its heterocyclic core and functional groups provide multiple sites for reaction, allowing for the introduction of additional substituents or modifications. This chemical versatility is particularly useful in the synthesis of more complex molecules, where intermediate steps often require careful selection of reagents and reaction conditions. Researchers have leveraged these properties to develop novel synthetic pathways that could be applied to other related compounds.
From a biological perspective, the< strong>1-methylcyclopentylamino group in Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate suggests potential interactions with amino acid residues in biological targets. This group is commonly found in natural products and bioactive molecules, often contributing to their pharmacological effects. The ability of this group to form hydrogen bonds and participate in hydrophobic interactions makes it a valuable component in drug design. Further studies are needed to fully elucidate its role in modulating biological activity and to explore its potential as a lead compound for drug development.
The compound's structural features also make it an attractive candidate for computational studies aimed at understanding its interactions with biological targets. Molecular modeling techniques can provide valuable insights into how Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate binds to enzymes or receptors, helping researchers predict its pharmacological activity and optimize its design. These computational approaches are increasingly important in modern drug discovery, as they allow for rapid screening of large libraries of compounds and identification of promising candidates for further experimental validation.
In conclusion, Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate (CAS No. 1518611-97-6) is a compound with significant potential in pharmaceutical research. Its complex molecular structure, featuring a thiazole ring and an acetic acid ester moiety, along with the presence of a< strong> 1-methylcyclopentylamino group, makes it a versatile scaffold for drug design. Recent studies have highlighted its potential as a lead compound for developing new therapeutic agents targeting various diseases. Further research is warranted to fully explore its pharmacological properties and synthetic applications.
1518611-97-6 (Methyl 2-{2-[(1-methylcyclopentyl)amino]-1,3-thiazol-4-yl}acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)